Cas no 392326-59-9 (5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide)

• Product Name: 5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• CAS No: 392326-59-9
• MF: C₁₃H₈BrClN₂OS₂
• MW: 387.702418327332
• CID: 6318737
• PubChem ID: 3293181
• Update Time: 2025-08-02

5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• AKOS024577824
• 5-bromo-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide
• (Z)-5-bromo-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide
• 5-Bromo-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide
• 392326-59-9
• 5-bromo-N-[(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
• F0447-0334

• Inchi： 1S/C13H8BrClN2OS2/c1-17-8-3-2-7(15)6-10(8)20-13(17)16-12(18)9-4-5-11(14)19-9/h2-6H,1H3/b16-13-
• InChI Key： BBZDXOORSCSOPG-SSZFMOIBSA-N
• SMILES： BrC1=CC=C(C(/N=C2/N(C)C3C=CC(=CC=3S/2)Cl)=O)S1

Computed Properties

• Exact Mass: 385.89500g/mol
• Monoisotopic Mass: 385.89500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 86.2Ų

Additional information on 5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide

Comprehensive Analysis of 5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS 392326-59-9)

The compound 5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS 392326-59-9) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique combination of benzothiazole and thiophene moieties makes it a promising candidate for various applications, including pharmaceutical development and organic electronics. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, given its conjugated system and electron-rich heterocycles.

One of the most frequently searched questions about this compound is: "What are the synthetic routes for 5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide?" The synthesis typically involves a multi-step process, starting with the condensation of 6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-amine with 5-bromothiophene-2-carboxylic acid under mild conditions. The reaction is often catalyzed by coupling reagents such as EDC or HOBt, yielding the target compound with high purity. Recent advancements in green chemistry have also explored solvent-free or microwave-assisted methods to improve efficiency.

Another hot topic in discussions about CAS 392326-59-9 is its biological activity. Preliminary studies suggest that this compound exhibits moderate to strong inhibitory effects on specific protein targets, making it a potential lead molecule for drug discovery. Its structure-activity relationship (SAR) is currently under investigation, with researchers focusing on modifications to the thiophene and benzothiazole rings to enhance selectivity and potency. The compound's pharmacokinetic properties, such as solubility and metabolic stability, are also critical areas of research.

From a material science perspective, the conjugated system of 5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide offers intriguing possibilities for organic semiconductors and optoelectronic devices. Its ability to absorb and emit light in the visible spectrum makes it a candidate for OLEDs or solar cells. Researchers are particularly interested in its charge transport properties and how they can be optimized through molecular engineering.

In summary, 5-bromo-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS 392326-59-9) is a versatile compound with significant potential in both pharmaceutical and material science applications. Its unique structure and properties continue to inspire innovative research, addressing some of the most pressing challenges in these fields.